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handling FTI-276 hygroscopic properties
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Compound Focus: Fti 276

CAS No.: 170006-72-1

Cat. No.: S548235

Understanding FTI-276 Properties

FTI-276 is a potent farnesyltransferase inhibitor supplied as a white to off-white solid that is hygrescopic,
meaning it readily absorbs moisture from the air [1] [2]. This property can impact its stability and

performance in experiments. Key quantitative data are summarized below.

Property Specification / Value Source | Reference
Quality/Assay 290% (HPLC) [1] Calbiochem (Merck KGaA)
Physical Form Solid, white to off-white [1] [2] Calbiochem (Merck KGaA);
MedChemExpress
Hygroscopicity Yes; must be stored desiccated [1] Calbiochem (Merck KGaA)

Solubility (Stock) 25 mg/mL in DMSO [1]; 100 mg/mL in DMSO  Calbiochem (Merck KGaA);

(ultrasonic recommended) [2] MedChemExpress
Long-term Storage -20°C, desiccated [1] Calbiochem (Merck KGaA)
Reconstituted Stable for up to 1 week at -70°C [1] Calbiochem (Merck KGaA)
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Frequently Asked Questions & Troubleshooting

FAQ 1: How should I store FTI-276 to prevent moisture
degradation?

e Answer: Due to its hygroscopic nature, FTI-276 must be stored in a desiccated environment at -20°C
[1]. The product is packaged under an inert gas to enhance stability [1].
e Troubleshooting: If you suspect the powder has clumped or become wet, it may have degraded.
o Solution: Gently bring the vial to room temperature in a desiccator before opening to prevent
condensation. Perform analytical testing (e.g., HPLC) to confirm the compound's purity and

potency before use in critical experiments.

FAQ 2: What is the correct way to prepare and store stock
solutions of FTI-276?

e Answer: Dimethyl sulfoxide (DMSO) is the recommended solvent [1] [2]. After reconstitution, the

solution is not stable for long periods.
o Protocol: Aliquot the stock solution and freeze it at -70°C. Under these conditions, stock

solutions are stable for up to 1 week [1].
e Troubleshooting: Precipitation or inconsistent experimental results may occur.

o Solution:
= Ensure complete dissolution by using ultrasonic treatment [2].

= Avoid repeated freeze-thaw cycles by using single-use aliquots.
= Use newly opened, anhydrous DMSO for preparation, as hygroscopic DMSO can absorb

water and affect solubility and stability [2].

Experimental Handling Workflow

The following diagram outlines the key steps for handling FTI-276 to ensure its stability, from storage to

experimental use.
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(Start: Retrieve FTI-276]

Vial is stored at -20°C
in a desiccator

Equilibrate sealed vial
to room temperature
in a desiccator

Briefly open vial in a dry
environment (e.g., glove box)
to weigh powder

Immediately reconstitute
in anhydrous DMSO

Briefly sonicate
to ensure complete
dissolution

Aliquot into single-use
vials to minimize
freeze-thaw cycles
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:

Store aliquots at -70°C
(Stable for 1 week)

Thaw aliquot and use
for experiment
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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